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Compound of Interest |

4-(4-Chloro-phenoxymethyl)-
Compound Name:
piperidine
CAS No.: 63608-33-3
Cat. No.: B045695

CAS Number: 63608-33-3 Chemical Family: Halogenated Piperidine Derivative / Aryl Ether
Synonyms: 4-[(4-chlorophenoxy)methyl]piperidine; 4-(p-chlorophenoxymethyl)piperidine[1][2]

Part 1: Executive Safety Summary

Status:High Hazard / Corrosive Amine Immediate Action Required: Handle only in a certified
chemical fume hood.

This compound combines the reactivity of a secondary amine with a halogenated aromatic
system. While specific toxicological data for this exact CAS is limited, structure-activity
relationship (SAR) analysis mandates treating it as a Corrosive (Skin/Eye) and Acute Toxin
(Oral/Inhalation) similar to its parent piperidine and chlorophenoxy analogs.[2]
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Hazard Class (GHS) Hazard Statement Critical Prevention

) Zero-Skin-Contact Policy.
i _ Causes severe skin burns or o
Skin Corr.[2] 1B / Irrit. 2 S Double-gloving is mandatory.
irritation.[2] 2]

) Chemical Goggles (ANSI
Causes serious eye damage. _ _
Eye Dam. 1 Z87.1+) required; Face shield

[2]

for volumes >100 mg.[2]

Decontaminate surfaces

Acute Tox. 4 (Oral) Harmful if swallowed.[2] ) )
immediately after use.[2]
May cause respiratory Fume Hood Only. Do not
STOT SE 3 o
irritation.[2] handle on open benches.

Part 2: Chemical Profile & Hazard Analysis

Understanding the molecular architecture of 4-(4-Chloro-phenoxymethyl)-piperidine allows
us to predict its behavior and failure modes in a safety context.[2]

Physicochemical Drivers of Hazard

» Piperidine Ring (Secondary Amine): The nitrogen center is basic (

for conjugate acid). This makes the compound capable of causing chemical burns to mucous
membranes and skin by saponifying fatty tissues. It also allows the compound to penetrate
thin nitrile gloves over time.

o Chlorophenoxy Moiety: The halogenated ether linkage increases lipophilicity (

), facilitating absorption through the skin and biological membranes. This "carrier" effect
enhances the systemic toxicity of the amine.

o Physical State: Typically a solid or low-melting solid.[2] Dust generation is a primary
inhalation risk during weighing.[2]

Compatibility & Reactivity
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» Incompatible with: Strong oxidizing agents (risk of N-oxidation), acid chlorides, anhydrides,
and strong acids (exothermic salt formation).[2]

 Stability: Stable under ambient conditions but hygroscopic.[2] Store under inert atmosphere
(Argon/Nitrogen) to prevent carbonate formation from air CO2.[2]

Part 3: Personal Protective Equipment (PPE) Matrix

Core Directive: PPE selection is not static; it depends on the Solvent Context and Duration of

Exposure. The amine functionality attacks many elastomers.

Glove Selection Logic

Data derived from permeation rates of Piperidine and Chlorinated solvents.
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Experimental Primary Glove Secondary Glove Rationale &
Context (Inner) (Outer) Breakthrough

Double Nitrile. Solids
have low permeation,
Solid Handling o ) o ) but dust is insidious.
o Nitrile (4 mil) Nitrile (4 mil)
(Weighing) [2] Color contrast
(e.g., Blue over White)

helps detect tears.

Enhanced Nitrile.
Piperidine derivatives
Solution in . ) . ) permeate thin nitrile in
Nitrile (4 mil) Nitrile (6-8 mil) )
Alcohols/Water <30 mins.[2] Change
outer glove every 30

mins.[2]

Laminate Required.

Halogenated solvents

Solution in Laminate (Silver o ) + Amine = Rapid
] Nitrile (Disposable)
DCM/Chloroform Shield) breakthrough (<2
mins) for standard
nitrile.[2]

Maximum Barrier.

. . . Thickness >15 mil
Spill Cleanup Butyl Rubber or Viton Heavy Duty Nitrile )

required for gross

exposure.[2]

Respiratory & Eye Protection

o Primary Barrier: Chemical Fume Hood (Face velocity: 80-100 fpm).[2]

o Secondary Barrier (Spill/Outside Hood): Full-face respirator with Organic Vapor/P100
(OV/HEPA) cartridges.[2] Note: Half-mask respirators are insufficient for corrosive amines
due to eye irritation risks.[2]

o Eye Protection: Unvented chemical splash goggles.[2] Safety glasses are insufficient due to
the risk of caustic vapors or splashes tracking around the lens.
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Part 4: Operational Protocols
Workflow Visualization: The Hierarchy of Handling

This diagram illustrates the decision logic for safe handling, ensuring no step is missed.
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Start: Handling 4-(4-Chloro-phenoxymethyl)-piperidine

Check Physical State

Solid Form Solution / Liquid

Weighing Protocol:
1. Anti-static gun usage

2. Analytical balance in Hood
3. Double Nitrile Gloves

Check Solvent Type

Polar Solvents Halogenated/Non-Polar
(MeOH, Water, DMSO) (DCM, THF, Toluene)

— ) —— ————— e e — — — — — — —— ——

PPE: Double Nitrile
Change every 30 min

__________ i

Perform Experiment
(Keep sash at lowest position)

Disposal:
Halogenated Waste Stream

Click to download full resolution via product page
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Caption: Operational decision tree for PPE selection based on physical state and solvent

carrier.

Step-by-Step Handling Procedure
1. Preparation (The "Pre-Flight" Check)[2]

 Verify Ventilation: Confirm fume hood flow is operational.

o Decon Station: Prepare a beaker of dilute acetic acid (5%) or citric acid. This neutralizes
minor amine spills immediately.[2]

» Balance Prep: If weighing, place the balance inside the hood. If the balance is external, use
a secondary containment vessel (e.g., a tared vial inside a larger jar) to transport the solid.

2. Synthesis & Processing

+ Reagent Addition: Add the piperidine derivative slowly to reaction mixtures. Exotherms are
common when reacting amines with electrophiles.[2]

¢ Quenching: When neutralizing reactions containing this compound, avoid strong acids
initially to prevent violent salt precipitation and heat generation. Use buffered solutions (e.g.,
Ammonium Chloride).

3. Storage
o Conditions: Store at 2-8°C (Refrigerated).

o Container: Tightly sealed glass vial with a PTFE-lined cap.[2]

o Atmosphere: Flush with Nitrogen or Argon after every use to prevent degradation and
moisture absorption.

Part 5: Emergency & Disposal Logistics
Spill Response (Self-Validating Protocol)

 Isolate: Evacuate the immediate area (10 ft radius).

e Protect: Don Full PPE (Double gloves, Goggles, Lab coat).
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e Neutralize:
o For Solid: Cover with wet paper towels to prevent dust, then wipe up.

o For Liquid: Absorb with sand or vermiculite.[2] Do not use standard paper towels alone as
they may release vapors.[2] Treat the spill area with dilute acetic acid to convert the
volatile free base into the non-volatile salt.

» Verify: Check pH of the surface after cleaning. It should be neutral (pH 6-8).[2]

Waste Management[3]

» Classification:Halogenated Organic Waste.[2]

o Reasoning: The chlorine atom on the phenoxy ring persists even if the amine is
neutralized. It cannot be incinerated in standard non-halogenated streams due to the risk
of forming dioxins/HCI.

e Labeling: "Hazardous Waste - Toxic, Corrosive.[2] Contains: 4-(4-Chloro-phenoxymethyl)-
piperidine."[1][2]

e Segregation: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste container.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 5199889, 4-(4-chlorophenoxy)piperidine. Retrieved from [Link]

o Carl Roth GmbH (2023).Safety Data Sheet: Piperidine. (Providing baseline toxicity and
permeation data for piperidine derivatives). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenoxy_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenoxy_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenoxy_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenoxy_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenoxy_piperidine
https://www.benchchem.com/product/b045695?utm_src=pdf-body
https://www.benchchem.com/product/b045695?utm_src=pdf-body
https://matrix.staging.1int.co.uk/product/buy-4-4-chloro-phenoxymethyl-piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenoxy_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-chlorophenoxy_piperidine
https://www.carlroth.com/medias/SDB-0976-EN-EN.pdf
https://www.benchchem.com/product/b045695?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1.63608-33-3 Cas No. | 4-(4-Chloro-phenoxymethyl)-piperidine | Matrix Scientific
[matrix.staging.lint.co.uk]

o 2. 4-(4-Chlorophenoxy)piperidine | C11H14CINO | CID 5199889 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4-(4-
Chloro-phenoxymethyl)-piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045695#personal-protective-equipment-for-handling-
4-4-chloro-phenoxymethyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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